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Chemical Profile of C.I. Disperse Red 19

The table below summarizes the basic identifying information and properties of C.I. Disperse Red 19

gathered from chemical databases [1] [2].

Property Value / Description

CAS Number 2734-52-3 [1] [2]

Molecular Formula C₁₆H₁₈N₄O₄ [1] [2]

Molecular Weight 330.34 g/mol [1] [2]

Physical Form Dark purple to dark red-brown crystalline powder [2]

Melting Point >300 °C [2]

Water Solubility 234.5 μg/L at 25 °C [2]

LogP 3.05 [1]

λmax 495 nm [2]
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Experimental Protocols for Solubility Measurement

While not specific to Disperse Red 19, the search results provide detailed methodologies for measuring dye

solubility in supercritical CO₂ (SC-CO₂). You can adapt this general protocol.

The workflow for a typical flow-through method, as used in recent studies, can be summarized as follows [3]

[4]:

1. System Preparation

2. Load Equilibrium Cell

3. Achieve Supercritical Conditions

4. Dynamic Solubilization

5. Collect Solute

6. Quantify Solubility

Click to download full resolution via product page

Key Experimental Details:

Apparatus: A typical setup includes a CO₂ tank, a high-pressure pump, a thermostatted equilibrium
cell (or column) packed with the dye, a micrometering valve for pressure control, and a collection
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vessel [3] [4].

Procedure: SC-CO₂ is continuously pumped through the equilibrium cell containing the solid dye.
The dissolved dye is carried out of the cell and then precipitated in the collection vessel by reducing

the pressure [3].
Establishing Equilibrium: The dissolution equilibrium for disperse dyes in such systems is typically

attained in no less than 40 minutes. Shorter times may not guarantee equilibrium conditions [3].
Analysis: The amount of dye collected is dissolved in a suitable organic solvent (e.g., acetone) and

its concentration is determined via UV-Vis spectrophotometry at the dye's maximum absorption
wavelength (λmax) [3] [5].

General Effects of Temperature & Pressure on
Solubility

The solubility of a solid in a supercritical fluid is a complex function of temperature and pressure. Here are

the general principles that can guide troubleshooting:

Effect of Pressure: At a constant temperature, solubility in a supercritical fluid increases with
increasing pressure. This is because higher pressure increases the density of the SC-CO₂, which

enhances its solvating power [3] [6].
Effect of Temperature: The effect of temperature is more complex due to two competing factors:

Vapor Pressure of Solute: Increasing temperature raises the vapor pressure of the solid dye,
which tends to increase solubility.

Density of SC-CO₂: Increasing temperature decreases the density of the SC-CO₂, which tends
to decrease solubility.

The overall effect depends on which factor dominates. In many cases, an increase in
temperature leads to an increase in solubility, especially at higher pressures [3] [7].

Suggested Next Steps for Obtaining Data

To create comprehensive troubleshooting guides and FAQs, obtaining the specific solubility data is crucial. I

suggest you:

Consult Specialized Databases: Search dedicated scientific databases (e.g., Scopus, Web of
Science) using the query "Solubility of Disperse Red 19 in supercritical carbon dioxide".

Review Broader Studies: Look for review articles or papers that compile solubility data for large sets
of disperse dyes, as they might include Disperse Red 19.
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Consider Predictive Models: Some research focuses on modeling solubility. If experimental data is

unavailable, information on the molecular structure and properties (like melting point) can be used
with thermodynamic models (e.g., PRSV EOS) or even machine learning models to predict solubility

[3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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